Cas no 34599-22-9 (1-Cyclohexene-1-carboxylic acid, 3,5-dimethyl- (9CI))

• Product Name: 1-Cyclohexene-1-carboxylic acid, 3,5-dimethyl- (9CI)
• CAS No: 34599-22-9
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 294993
• PubChem ID: 45116564
• Update Time: 2025-04-19

1-Cyclohexene-1-carboxylic acid, 3,5-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxylic acid, 3,5-dimethyl- (9CI)
• 1-Cyclohexene-1-carboxylicacid, 3,5-dimethyl-
• 3,5-dimethylcyclohexene-1-carboxylic acid
• DTXSID50668457
• 34599-22-9
• 3,5-Dimethylcyclohex-1-ene-1-carboxylic acid

• Inchi： 1S/C9H14O2/c1-6-3-7(2)5-8(4-6)9(10)11/h4,6-7H,3,5H2,1-2H3,(H,10,11)
• InChI Key： GFWITHSLKJSFGB-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)CC(C)C1)=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 37.3